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Compound of Interest

Compound Name: 2-Chloroquinolin-6-amine

CAS No.: 238756-47-3

Cat. No.: B1591475

Get Quote

In the landscape of medicinal chemistry, the quinoline moiety stands as a "privileged

scaffold"—a molecular framework that consistently appears in bioactive compounds and

approved therapeutics.[1][2][3] Its rigid, bicyclic aromatic structure provides an ideal foundation

for constructing molecules that can precisely interact with biological targets. Within this

important class, 2-Chloroquinolin-6-amine has emerged as a particularly valuable building

block for researchers and drug development professionals. Its unique arrangement of a

reactive chlorine atom and a versatile amino group on the quinoline core offers a rich platform

for synthetic elaboration and the development of potent therapeutic agents, especially in

oncology.[1][4]

This guide provides an in-depth technical overview of 2-Chloroquinolin-6-amine, from its

fundamental chemical and physical properties to its synthesis and critical applications in the

design of next-generation kinase inhibitors.

Chemical Identity and Molecular Structure
2-Chloroquinolin-6-amine is a heterocyclic aromatic compound. The defining features are a

quinoline core, a chlorine atom at the C2 position, and an amine group at the C6 position. The
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chlorine atom at the C2 position is particularly susceptible to nucleophilic aromatic substitution,

making it a key handle for synthetic diversification. The amine group at C6 provides another

site for modification, crucial for tuning the molecule's interaction with specific biological targets.

[1][5]

Caption: Chemical structure of 2-Chloroquinolin-6-amine with numbering.

Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of 2-Chloroquinolin-6-amine is essential for its

effective use in a laboratory setting, from designing reaction conditions to ensuring appropriate

storage.

Physical and Chemical Properties
The key identifiers and physical properties of 2-Chloroquinolin-6-amine are summarized

below. These values are critical for reaction planning, purification, and quality control.

Property Value Reference(s)

IUPAC Name 2-chloro-6-quinolinamine

CAS Number 238756-47-3 [6]

Molecular Formula C₉H₇ClN₂ [6]

Molecular Weight 178.62 g/mol [6]

Physical Form Solid

Purity Typically ≥95%

Storage
2-8°C, inert atmosphere, keep

in dark place

Spectroscopic Data Interpretation
While a comprehensive public database of experimental spectra for this specific molecule is

limited, its spectroscopic profile can be reliably predicted based on its constituent parts: the 2-

chloroquinoline core and the 6-amino substituent.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the quinoline ring. The introduction of the electron-donating amino group at the

C6 position will cause an upfield shift (to a lower ppm value) for adjacent protons (H5 and

H7) compared to the unsubstituted 2-chloroquinoline parent molecule.

¹³C NMR: The carbon spectrum for the parent 2-chloroquinoline shows characteristic peaks,

with C2 being significantly affected by the attached chlorine.[7] The presence of the amino

group at C6 would cause a notable upfield shift for the C6 carbon and influence the chemical

shifts of neighboring carbons (C5, C7, C4a, C8a).

Infrared (IR) Spectroscopy: The IR spectrum will be dominated by vibrations characteristic of

the quinoline ring. Key diagnostic peaks would include N-H stretching vibrations from the

primary amine group, typically appearing as two bands in the 3200-3500 cm⁻¹ region.[8]

Aromatic C-H stretching will be observed just above 3000 cm⁻¹, and C=C/C=N stretching

vibrations within the aromatic system will appear in the 1500-1600 cm⁻¹ range. The C-Cl

stretch typically appears in the 850-550 cm⁻¹ region.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z

178. A characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak at

approximately one-third the intensity of the M⁺ peak) will be a definitive feature.

Synthesis and Chemical Reactivity
The synthesis of 2-Chloroquinolin-6-amine can be approached through established

methodologies for quinoline construction. A common and logical pathway involves building the

substituted quinoline ring first, followed by the introduction of the chloro and amino

functionalities.

Representative Synthetic Workflow
The causality behind this multi-step synthesis is rooted in achieving the desired substitution

pattern efficiently. Starting with a commercially available and correctly substituted aniline

precursor is key. The nitro group is a versatile precursor to the amine, which is introduced via a

well-established reduction reaction. Chlorination of the resulting quinolinone is a standard and

high-yielding transformation.
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4-Nitroaniline
(Starting Material)

Combes Quinoline Synthesis
(Acid-catalyzed condensation

with acetylacetone)

Step 1

2,4-Dimethyl-6-nitroquinoline
(Intermediate I)

Oxidation
(e.g., with SeO₂)

Step 2

4-Methyl-6-nitroquinolin-2(1H)-one
(Intermediate II)

Chlorination
(e.g., POCl₃/PCl₅)

Step 3

2-Chloro-4-methyl-6-nitroquinoline
(Intermediate III)

Reduction of Nitro Group
(e.g., SnCl₂/HCl or H₂/Pd-C)

Step 4

2-Chloro-4-methylquinolin-6-amine
(Final Product Analogue)

Click to download full resolution via product page

Caption: A plausible synthetic workflow for a 2-chloroquinolin-6-amine analogue.
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Key Reactions and Mechanistic Insights
Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the C2 position is activated

towards nucleophilic attack due to the electron-withdrawing effect of the ring nitrogen. This

makes 2-Chloroquinolin-6-amine an excellent substrate for reactions with various

nucleophiles (e.g., anilines, alcohols, thiols) to generate diverse libraries of compounds. This

reaction is the cornerstone of its use in drug discovery.[4][9]

Reactions of the Amino Group: The amine at C6 can undergo standard reactions such as

acylation, alkylation, or diazotization, providing a secondary point for diversification to

explore structure-activity relationships (SAR).

Applications in Drug Discovery: A Scaffold for
Kinase Inhibitors
The primary application of 2-Chloroquinolin-6-amine and its derivatives is in the development

of kinase inhibitors for cancer therapy.[1][2][4] Kinases are a class of enzymes that play a

central role in cell signaling pathways, and their dysregulation is a hallmark of many cancers.[1]

Rationale as a Kinase Inhibitor Scaffold
The quinoline core serves as an effective mimic of the adenine region of adenosine

triphosphate (ATP), the natural substrate for kinases.[1] This allows quinoline-based molecules

to competitively bind to the ATP-binding pocket of a target kinase, blocking its activity and

disrupting downstream signaling pathways that promote tumor growth.

The Role of the 2-Chloro Position: This position is often used to introduce larger, substituted

aniline moieties via an SNAr reaction.[4] This appended group projects into a specific region

of the kinase active site, and by varying its structure, chemists can achieve high levels of

both potency and selectivity for the target kinase (e.g., EGFR, VEGFR) over other kinases in

the human kinome.[4]

The Role of the 6-Amino Position: The amino group can serve as a hydrogen bond donor or

a point of attachment for solubilizing groups, which can improve the pharmacokinetic profile

of the drug candidate.
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Caption: Pharmacophore model for a 2,6-disubstituted quinoline kinase inhibitor.

Safety, Handling, and Storage
As a laboratory chemical, 2-Chloroquinolin-6-amine must be handled with appropriate

precautions to ensure personnel safety.

Hazard Identification
Based on available data, the compound is classified with the following hazards:

GHS Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Recommended Handling Protocol
A self-validating safety protocol ensures that risks are systematically minimized.

Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood

to prevent inhalation of dust or vapors. Ensure an eyewash station and safety shower are

readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[10][11]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Avoid contact with

skin.[10]

Respiratory Protection: If dust formation is likely, use a NIOSH-approved N95 dust mask

or a higher level of respiratory protection.

Safe Handling Practices: Avoid formation of dust and aerosols. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.[10]

Storage: Store the container tightly closed in a cool, dry, and dark place under an inert

atmosphere as recommended.

Conclusion
2-Chloroquinolin-6-amine is more than just a chemical intermediate; it is a strategic tool for

the modern medicinal chemist. Its well-defined reactivity, combined with the proven biological

relevance of the quinoline scaffold, makes it an indispensable starting point for the synthesis of

targeted therapeutics. The ability to selectively modify both the C2 and C6 positions provides a

robust platform for generating compound libraries with diverse pharmacological profiles,

particularly in the highly competitive field of kinase inhibitor development. As researchers

continue to explore new therapeutic targets, the versatility of 2-Chloroquinolin-6-amine
ensures its continued importance in the pipeline of drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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